molecular formula C6H16N2 B13513030 [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine

[(2R)-1-(dimethylamino)propan-2-yl](methyl)amine

Cat. No.: B13513030
M. Wt: 116.20 g/mol
InChI Key: KGTKCYPWFGFSAH-ZCFIWIBFSA-N
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Description

(2R)-1-(dimethylamino)propan-2-ylamine is an organic compound that belongs to the class of secondary amines It is characterized by the presence of a dimethylamino group attached to a propan-2-yl backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-1-(dimethylamino)propan-2-ylamine typically involves the catalytic reaction of methanol and ammonia at elevated temperatures and high pressure. This process results in the formation of the desired amine along with water as a byproduct .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using similar catalytic processes. The reaction conditions are optimized to maximize yield and purity, ensuring that the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

(2R)-1-(dimethylamino)propan-2-ylamine undergoes various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

    Reduction: The compound can be reduced to form simpler amines or other reduced products.

    Substitution: In this reaction, one functional group in the compound is replaced by another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various halides for substitution reactions. The reaction conditions, such as temperature and pressure, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield nitroso or nitro compounds, while reduction could produce primary or tertiary amines.

Scientific Research Applications

(2R)-1-(dimethylamino)propan-2-ylamine has a wide range of applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

    Biology: The compound is studied for its potential effects on biological systems, including its interactions with enzymes and receptors.

    Medicine: Research is ongoing to explore its potential therapeutic uses, such as in the development of new drugs or as a precursor to pharmaceutical compounds.

    Industry: It is utilized in the production of polymers, coatings, and other industrial materials

Mechanism of Action

The mechanism of action of (2R)-1-(dimethylamino)propan-2-ylamine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to various biochemical effects, depending on the nature of the target and the pathways involved. For example, the compound may inhibit or activate certain enzymes, leading to changes in metabolic processes .

Comparison with Similar Compounds

Similar Compounds

    Dimethylamine: A simpler secondary amine with similar chemical properties.

    Trimethylamine: Another related compound with three methyl groups attached to the nitrogen atom.

    Diethylamine: A secondary amine with ethyl groups instead of methyl groups.

Uniqueness

(2R)-1-(dimethylamino)propan-2-ylamine is unique due to its specific structural configuration and the presence of the propan-2-yl backbone. This gives it distinct chemical and physical properties compared to other similar compounds, making it suitable for specialized applications .

Properties

Molecular Formula

C6H16N2

Molecular Weight

116.20 g/mol

IUPAC Name

(2R)-1-N,1-N,2-N-trimethylpropane-1,2-diamine

InChI

InChI=1S/C6H16N2/c1-6(7-2)5-8(3)4/h6-7H,5H2,1-4H3/t6-/m1/s1

InChI Key

KGTKCYPWFGFSAH-ZCFIWIBFSA-N

Isomeric SMILES

C[C@H](CN(C)C)NC

Canonical SMILES

CC(CN(C)C)NC

Origin of Product

United States

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